Cas no 2227868-03-1 (rac-(3R,4S)-4-(4-methyl-1,3-thiazol-2-yl)methylpyrrolidin-3-ol)

Technical Introduction: rac-(3R,4S)-4-(4-methyl-1,3-thiazol-2-yl)methylpyrrolidin-3-ol is a chiral pyrrolidine derivative featuring a 4-methylthiazole substituent. This compound is of interest in medicinal chemistry due to its structural versatility, serving as a key intermediate or scaffold for the synthesis of biologically active molecules. The presence of both hydroxyl and thiazole functional groups enhances its potential for hydrogen bonding and metal coordination, making it valuable in ligand design. Its stereochemical complexity (rac-(3R,4S)) allows for exploration of enantioselective interactions in drug discovery. The compound exhibits moderate stability under standard conditions, facilitating handling and further functionalization. Its well-defined structure supports precise applications in asymmetric synthesis and pharmaceutical research.

rac-(3R,4S)-4-(4-methyl-1,3-thiazol-2-yl)methylpyrrolidin-3-ol structure

2227868-03-1 structure

Product Name:rac-(3R,4S)-4-(4-methyl-1,3-thiazol-2-yl)methylpyrrolidin-3-ol

CAS No:2227868-03-1

MF:C₉H₁₄N₂OS

MW:198.285260677338

CID:5569528

PubChem ID:165593487

Update Time:2025-05-25

rac-(3R,4S)-4-(4-methyl-1,3-thiazol-2-yl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

- rac-(3R,4S)-4-[(4-methyl-1,3-thiazol-2-yl)methyl]pyrrolidin-3-ol
- 2227868-03-1
- EN300-1636602
- rac-(3R,4S)-4-(4-methyl-1,3-thiazol-2-yl)methylpyrrolidin-3-ol
- Inchi： 1S/C9H14N2OS/c1-6-5-13-9(11-6)2-7-3-10-4-8(7)12/h5,7-8,10,12H,2-4H2,1H3/t7-,8-/m1/s1
- InChI Key： FLYVTNAEVDBPGP-HTQZYQBOSA-N
- SMILES： S1C=C(C)N=C1C[C@@H]1CNC[C@H]1O

Computed Properties

Exact Mass: 198.08268425g/mol
Monoisotopic Mass: 198.08268425g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 73.4Å²

rac-(3R,4S)-4-(4-methyl-1,3-thiazol-2-yl)methylpyrrolidin-3-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1636602-0.05g	rac-(3R,4S)-4-[(4-methyl-1,3-thiazol-2-yl)methyl]pyrrolidin-3-ol	2227868-03-1	0.05g	$1632.0	2023-07-10
Enamine	EN300-1636602-0.1g	rac-(3R,4S)-4-[(4-methyl-1,3-thiazol-2-yl)methyl]pyrrolidin-3-ol	2227868-03-1	0.1g	$1711.0	2023-07-10
Enamine	EN300-1636602-0.25g	rac-(3R,4S)-4-[(4-methyl-1,3-thiazol-2-yl)methyl]pyrrolidin-3-ol	2227868-03-1	0.25g	$1789.0	2023-07-10
Enamine	EN300-1636602-0.5g	rac-(3R,4S)-4-[(4-methyl-1,3-thiazol-2-yl)methyl]pyrrolidin-3-ol	2227868-03-1	0.5g	$1866.0	2023-07-10
Enamine	EN300-1636602-1.0g	rac-(3R,4S)-4-[(4-methyl-1,3-thiazol-2-yl)methyl]pyrrolidin-3-ol	2227868-03-1	1.0g	$1944.0	2023-07-10
Enamine	EN300-1636602-2.5g	rac-(3R,4S)-4-[(4-methyl-1,3-thiazol-2-yl)methyl]pyrrolidin-3-ol	2227868-03-1	2.5g	$3809.0	2023-07-10
Enamine	EN300-1636602-5.0g	rac-(3R,4S)-4-[(4-methyl-1,3-thiazol-2-yl)methyl]pyrrolidin-3-ol	2227868-03-1	5.0g	$5635.0	2023-07-10
Enamine	EN300-1636602-10.0g	rac-(3R,4S)-4-[(4-methyl-1,3-thiazol-2-yl)methyl]pyrrolidin-3-ol	2227868-03-1	10.0g	$8357.0	2023-07-10
Enamine	EN300-1636602-50mg	rac-(3R,4S)-4-[(4-methyl-1,3-thiazol-2-yl)methyl]pyrrolidin-3-ol	2227868-03-1	50mg	$1632.0	2023-09-22
Enamine	EN300-1636602-100mg	rac-(3R,4S)-4-[(4-methyl-1,3-thiazol-2-yl)methyl]pyrrolidin-3-ol	2227868-03-1	100mg	$1711.0	2023-09-22

rac-(3R,4S)-4-(4-methyl-1,3-thiazol-2-yl)methylpyrrolidin-3-ol Related Literature

1. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
2. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
3. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
4. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
5. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275

Additional information on rac-(3R,4S)-4-(4-methyl-1,3-thiazol-2-yl)methylpyrrolidin-3-ol

Research Briefing on rac-(3R,4S)-4-(4-methyl-1,3-thiazol-2-yl)methylpyrrolidin-3-ol (CAS: 2227868-03-1)

The compound rac-(3R,4S)-4-(4-methyl-1,3-thiazol-2-yl)methylpyrrolidin-3-ol (CAS: 2227868-03-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the stereospecific synthesis of rac-(3R,4S)-4-(4-methyl-1,3-thiazol-2-yl)methylpyrrolidin-3-ol, emphasizing the importance of its chiral centers in modulating biological activity. Advanced spectroscopic techniques, including NMR and X-ray crystallography, have been employed to confirm its structural integrity and purity, which are critical for its pharmacological evaluation.

Pharmacological investigations reveal that this compound exhibits promising activity as a modulator of specific neurotransmitter receptors, particularly those implicated in neurological disorders such as Parkinson's disease and schizophrenia. In vitro assays demonstrate its high affinity and selectivity, while preliminary in vivo studies suggest favorable pharmacokinetic profiles, including good blood-brain barrier penetration and metabolic stability.

Moreover, rac-(3R,4S)-4-(4-methyl-1,3-thiazol-2-yl)methylpyrrolidin-3-ol has shown potential in combination therapies, where it enhances the efficacy of existing drugs without significant adverse effects. Researchers are also exploring its utility as a scaffold for the development of novel analogs with improved therapeutic indices.

In conclusion, rac-(3R,4S)-4-(4-methyl-1,3-thiazol-2-yl)methylpyrrolidin-3-ol represents a versatile and promising candidate for further drug development. Ongoing research aims to elucidate its mechanism of action in greater detail and to optimize its pharmacological properties for clinical translation. This compound exemplifies the intersection of synthetic chemistry and biological innovation, offering new avenues for therapeutic intervention.